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Compound of Interest

Compound Name: Lanthanum hydroxide

Cat. No.: B1217558 Get Quote

Introduction: Lanthanum hydroxide, La(OH)₃, is a significant rare-earth compound utilized in

various applications, including catalysis and as a precursor for synthesizing lanthanum oxide

(La₂O₃).[1] Its properties are intrinsically linked to its atomic arrangement. This guide provides

an in-depth analysis of the hexagonal crystal structure of lanthanum hydroxide, detailing its

crystallographic parameters, common synthesis protocols, and the characterization techniques

employed for its structural determination.

Crystallographic Properties
Lanthanum hydroxide crystallizes in the hexagonal system, a structure confirmed by

numerous X-ray diffraction studies.[2] The fundamental properties of this crystal structure are

summarized below.

Coordination Geometry: In the hexagonal lattice, each lanthanum ion (La³⁺) is coordinated by

nine hydroxide ions (OH⁻).[2] This arrangement forms a tricapped trigonal prism, a

characteristic coordination geometry for early lanthanide hydroxides.[2] The unit cell contains

two formula units of La(OH)₃.[3]

Data Presentation: Crystallographic Parameters The quantitative data defining the crystal

structure of hexagonal La(OH)₃ are compiled in the table below. The values represent typical

data obtained from Rietveld refinement of powder X-ray diffraction patterns. Minor variations in

lattice parameters can occur depending on the synthesis method and measurement conditions.
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Parameter Value Source

Crystal System Hexagonal [2]

Space Group P6₃/m [2]

Space Group No. 176 [2][4]

Lattice Constant 'a' 6.547 Å [2]

Lattice Constant 'c' 3.854 Å [2]

Cell Volume 143.06 Å³

Formula Units (Z) 2 [3]

Coordination No. (La³⁺) 9 [2][5]

La-O Bond Distance ~2.54 - 2.58 Å [5]

Experimental Protocols
The synthesis and structural verification of hexagonal lanthanum hydroxide involve several

key experimental procedures.

2.1 Synthesis Methodologies

A. Precipitation Method: This is a widely used and straightforward method for synthesizing

La(OH)₃.[1][6]

Precursor Preparation: A solution of a lanthanum salt, typically lanthanum nitrate

(La(NO₃)₃·6H₂O), is prepared in deionized water (e.g., 0.04 M concentration).[6]

Precipitation: A basic solution, such as ammonium hydroxide (NH₄OH) or sodium hydroxide

(NaOH), is added dropwise to the lanthanum salt solution under constant stirring.[2][6] This

induces the formation of a gel-like precipitate of lanthanum hydroxide. The chemical

reaction is: La(NO₃)₃ + 3 NH₄OH → La(OH)₃ ↓ + 3 NH₄NO₃.[2]

Aging and Washing: The precipitate is typically aged for a period to ensure complete reaction

and improve crystallinity. It is then washed multiple times with deionized water to remove

residual ions.
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Drying: The final product is dried in an oven at a moderate temperature (e.g., 80°C for 24

hours) to obtain a fine powder.[1]

B. Hydrothermal Method: This method is often employed to synthesize well-defined

nanostructures, such as nanorods or nanowires.[7][8]

Reactant Mixture: An aqueous solution of a lanthanum salt (e.g., La(NO₃)₃) is mixed with a

mineralizer, such as potassium hydroxide (KOH) or sodium hydroxide (NaOH).[8]

Autoclave Treatment: The mixture is sealed in a Teflon-lined stainless-steel autoclave.

Heating: The autoclave is heated to a specific temperature (e.g., 180-240°C) and maintained

for a set duration (e.g., 12-48 hours).[7] The high temperature and pressure facilitate the

crystallization of anisotropic La(OH)₃ nanostructures.

Product Recovery: After cooling to room temperature, the resulting solid product is collected,

washed thoroughly with deionized water and ethanol, and dried.

C. Other Methods: Other reported synthesis routes include the direct hydration of lanthanum

oxide (La₂O₃ + 3 H₂O → 2 La(OH)₃) and sonochemical methods that use ultrasonic irradiation

to drive the reaction.[2][9]

2.2 Characterization Protocols

A. Powder X-ray Diffraction (XRD): XRD is the primary technique used to identify the crystalline

phase and determine the structural parameters of La(OH)₃.

Sample Preparation: A small amount of the dried La(OH)₃ powder is gently packed into a

sample holder.

Data Collection: The sample is irradiated with monochromatic X-rays (commonly Cu Kα, λ =

1.5406 Å) over a range of 2θ angles.

Phase Identification: The resulting diffraction pattern, a plot of intensity versus 2θ, is

compared to standard patterns from databases (e.g., JCPDS No. 36-1481) to confirm the

hexagonal La(OH)₃ phase.[3]
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Rietveld Refinement: For detailed structural analysis, the experimental XRD pattern is fitted

using the Rietveld method.[10][11] This computational technique refines a theoretical crystal

structure model until the calculated diffraction pattern matches the experimental one, yielding

precise lattice parameters, atomic positions, and other structural details.[11][12]

B. Electron Microscopy (SEM and TEM): Scanning Electron Microscopy (SEM) and

Transmission Electron Microscopy (TEM) are used to analyze the morphology, size, and

crystallinity of the synthesized particles. High-resolution TEM (HRTEM) can visualize the lattice

fringes of the crystal, allowing for direct measurement of interplanar spacing, which can be

correlated with XRD data.[3][7]

Visualized Workflows
The following diagrams illustrate the logical and experimental flows associated with the study of

lanthanum hydroxide.
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Caption: Experimental workflow for synthesis and characterization of La(OH)₃.
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Caption: Logical workflow for crystallographic structure determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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